Cas no 941881-38-5 (N-(2,5-dimethylphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide)

• Product Name: N-(2,5-dimethylphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide
• CAS No: 941881-38-5
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 6559007
• Update Time: 2025-11-06

N-(2,5-dimethylphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide
• Furo[3,2-b]pyridine-2-carboxamide, N-(2,5-dimethylphenyl)-5-methyl-

• Inchi： 1S/C17H16N2O2/c1-10-4-5-11(2)13(8-10)19-17(20)16-9-14-15(21-16)7-6-12(3)18-14/h4-9H,1-3H3,(H,19,20)
• InChI Key： DIOPCKXMTSJICP-UHFFFAOYSA-N
• SMILES： C12C=C(C(NC3=CC(C)=CC=C3C)=O)OC1=CC=C(C)N=2

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 350.9±42.0 °C(Predicted)
• pka: 12.19±0.70(Predicted)

Additional information on N-(2,5-dimethylphenyl)-5-methylfuro3,2-bpyridine-2-carboxamide

Comprehensive Analysis of N-(2,5-dimethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941881-38-5)

N-(2,5-dimethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941881-38-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique furopyridine core and carboxamide functional group, is being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinities, which could pave the way for novel therapeutic agents.

The structural complexity of N-(2,5-dimethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide makes it a subject of interest in computational chemistry and molecular modeling. With the rise of AI-driven drug discovery, this compound is often studied for its bioactivity and ADME (Absorption, Distribution, Metabolism, and Excretion) properties. These studies are crucial for identifying its potential as a lead compound in treating various diseases, aligning with the growing demand for precision medicine and targeted therapies.

In recent years, the scientific community has focused on the synthetic pathways and scalability of N-(2,5-dimethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide. Optimizing its synthesis is a key challenge, especially for large-scale production. This aligns with the broader trend of green chemistry and sustainable synthesis, where researchers aim to reduce waste and improve efficiency. The compound's heterocyclic framework also makes it a candidate for catalysis studies, further expanding its utility beyond pharmaceuticals.

Another area of interest is the compound's potential role in neurological research. Given the increasing prevalence of neurodegenerative diseases, scientists are investigating whether N-(2,5-dimethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide can modulate key pathways involved in neuroprotection. This ties into the broader search for blood-brain barrier (BBB)-permeable compounds, a hot topic in central nervous system (CNS) drug development.

From a commercial perspective, CAS No. 941881-38-5 is often listed in chemical databases as a research-grade material, highlighting its niche but growing market. Suppliers and manufacturers are increasingly catering to the demand for high-purity samples, driven by academic and industrial labs. The compound's patent landscape is also under scrutiny, as companies explore its potential for intellectual property (IP) protection and commercialization.

In summary, N-(2,5-dimethylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide represents a promising avenue for scientific exploration. Its multifaceted applications—from drug discovery to material science—make it a compound worth watching in the coming years. As research progresses, it may well emerge as a cornerstone in the development of next-generation therapeutics and technologies.